Cas no 62574-80-5 (2-Butenoic acid, 3-[4-(2,4-dichlorophenoxy)phenyl]-)

• Product Name: 2-Butenoic acid, 3-[4-(2,4-dichlorophenoxy)phenyl]-
• CAS No: 62574-80-5
• MF: C₁₆H₁₂Cl₂O₃
• MW: 323.170682907104
• CID: 439684
• PubChem ID: 54047148
• Update Time: 2025-04-19

2-Butenoic acid, 3-[4-(2,4-dichlorophenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-[4-(2,4-dichlorophenoxy)phenyl]-
• 3-[4-(2,4-dichlorophenoxy)phenyl]but-2-enoic acid
• SCHEMBL11544501
• DTXSID70708647
• 62574-80-5

• Inchi： 1S/C16H12Cl2O3/c1-10(8-16(19)20)11-2-5-13(6-3-11)21-15-7-4-12(17)9-14(15)18/h2-9H,1H3,(H,19,20)
• InChI Key： LQJDFDHMEYNYII-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=CC=1)C(=CC(=O)O)C)Cl

Computed Properties

• Exact Mass: 322.01646
• Monoisotopic Mass: 322.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 5.3

Experimental Properties

• PSA: 46.53